molecular formula C28H54O2 B1596108 9-Octadecenoic acid (9Z)-, 8-methylnonyl ester CAS No. 59231-34-4

9-Octadecenoic acid (9Z)-, 8-methylnonyl ester

Cat. No. B1596108
CAS RN: 59231-34-4
M. Wt: 422.7 g/mol
InChI Key: ODMZDMMTKHXXKA-UHFFFAOYSA-N
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Description

9-Octadecenoic acid (9Z)-, 8-methylnonyl ester , also known as methyl cis-9-octadecenoate , is a chemical compound with the molecular formula C₁₉H₃₆O₂ . It falls under the category of fatty acid esters. The compound is characterized by a long hydrocarbon chain (18 carbon atoms) with a double bond (cis configuration) and a methyl group attached to the ninth carbon. Its IUPAC name reflects the position of the double bond and the methyl group .


Synthesis Analysis

The synthesis of this compound involves the esterification of oleic acid (cis-9-octadecenoic acid) with 8-methylnonanol (an alcohol with an eight-carbon alkyl chain). The reaction typically occurs in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The resulting ester is the product of the condensation of the carboxylic acid group of oleic acid with the hydroxyl group of 8-methylnonanol .


Molecular Structure Analysis

The molecular structure of 9-Octadecenoic acid (9Z)-, 8-methylnonyl ester consists of a long hydrocarbon tail (18 carbon atoms) with a cis double bond between the ninth and tenth carbons. The methyl group is attached to the ninth carbon. The compound’s three-dimensional arrangement is crucial for its biological activity and interactions .


Chemical Reactions Analysis

  • Oxidation : The double bond can be oxidized to form epoxides or other functional groups .

Physical And Chemical Properties Analysis

  • Appearance : A colorless to pale yellow liquid .

Safety and Hazards

  • Environmental Impact : Proper disposal is essential to prevent environmental contamination .

Future Directions

  • A lubricant additive .

: NIST Chemistry WebBook: 9-Octadecenoic acid (Z)-, methyl ester

properties

IUPAC Name

8-methylnonyl octadec-9-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H54O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-25-28(29)30-26-23-20-17-18-21-24-27(2)3/h11-12,27H,4-10,13-26H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODMZDMMTKHXXKA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCC=CCCCCCCCC(=O)OCCCCCCCC(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H54O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00866749
Record name 8-Methylnonyl octadec-9-enoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00866749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

422.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-Octadecenoic acid (9Z)-, 8-methylnonyl ester

CAS RN

59231-34-4
Record name 9-Octadecenoic acid (9Z)-, isodecyl ester
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Isodecyl oleate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.056.048
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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